Cas no 1422536-27-3 ((2R)-2-{(tert-butoxy)carbonylamino}-3-(prop-2-en-1-yldisulfanyl)propanoic acid)

(2R)-2-{(tert-butoxy)carbonylamino}-3-(prop-2-en-1-yldisulfanyl)propanoic acid Properties

Names and Identifiers

• 1422536-27-3
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yldisulfanyl)propanoic acid
• EN300-28258125
• (2R)-2-{(tert-butoxy)carbonylamino}-3-(prop-2-en-1-yldisulfanyl)propanoic acid

• InChIKey： RXBIXTMWZRAKNP-QMMMGPOBSA-N
• Inchi： 1S/C11H19NO4S2/c1-5-6-17-18-7-8(9(13)14)12-10(15)16-11(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,12,15)(H,13,14)/t8-/m0/s1
• SMILES： S(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)SCC=C

Computed Properties

• Exact Mass: 293.07555043g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 293.07555043g/mol
• Heavy Atom Count: 18
• Complexity: 302
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 126Ų